3,4,5-trimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H23N3O6S/c1-28-15-7-5-14(6-8-15)25-21(16-11-32(27)12-17(16)24-25)23-22(26)13-9-18(29-2)20(31-4)19(10-13)30-3/h5-10H,11-12H2,1-4H3,(H,23,26)
• InChI Key: BCUWMEIFAFALLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol

Description

3,4,5-trimethoxy-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C22H23N3O6S and its molecular weight is 457.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Cytotoxicity and Enzyme Inhibition

Research on polymethoxylated-pyrazoline derivatives, closely related to the mentioned compound, has shown potential cytotoxic activities against both tumor and non-tumor cell lines. These compounds exhibit significant inhibitory effects on carbonic anhydrase isoenzymes, suggesting a potential for cancer therapy research. For example, trimethoxy derivatives demonstrated selectivity in cytotoxic assays, highlighting their promise as lead molecules for further investigation into anticancer agents (Kucukoglu et al., 2016).

Antioxidant Additives

Some derivatives have been evaluated as antioxidant additives for lubricating oils, showcasing the versatility of these compounds beyond biological applications. This underscores the compound's potential in industrial applications where oxidative stability is crucial (Amer et al., 2011).

Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from similar molecular frameworks have shown significant anti-inflammatory and analgesic activities. These studies indicate the potential of such compounds in developing new therapeutics for pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Activity

The structural analogs of the mentioned compound have also been synthesized and tested for antimicrobial activity, demonstrating the broader pharmacological potential of this class of compounds. This suggests a promising avenue for the development of new antimicrobial agents (Aghekyan et al., 2020).

Mechanism of Action

Target of Action

• The primary targets of this compound include tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Mode of Action

• The compound interacts with tubulin, inhibiting its polymerization. This disruption of microtubule dynamics affects cell division and leads to anti-cancer effects .
• Additionally, it modulates Hsp90, TrxR, and HLSD1, impacting protein folding, redox balance, and gene expression .
• The inhibition of ALK2 and P-gp contributes to its anti-fungal, anti-bacterial, and anti-parasitic properties .

Biochemical Pathways

• The compound affects multiple pathways, including those related to cell cycle regulation, protein homeostasis, and oxidative stress response .

Result of Action

• At the molecular level, the compound disrupts microtubules, leading to cell cycle arrest and apoptosis .
• Cellular effects include anti-cancer, anti-fungal, and anti-bacterial activities .

Future Directions

The study and development of new benzamide derivatives is a dynamic field of research, with potential applications in various areas such as medicine and materials science. This compound, with its unique combination of functional groups, could be of interest for future investigations.